Cas no 19396-77-1 (4H-Pyran-4-one, 3,5-diacetyl-2,6-dimethyl-)

4H-Pyran-4-one, 3,5-diacetyl-2,6-dimethyl- structure

19396-77-1 structure

Product Name:4H-Pyran-4-one, 3,5-diacetyl-2,6-dimethyl-

CAS No:19396-77-1

MF:C₁₁H₁₂O₄

MW:208.210583686829

CID:1386667

PubChem ID:538295

Update Time:2025-04-20

4H-Pyran-4-one, 3,5-diacetyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 4H-Pyran-4-one, 3,5-diacetyl-2,6-dimethyl-
- 3,5-Diacetyl-2,6-dimethyl-4H-pyran-4-one
- 3,5-diacetyl-2,6-dimethylpyran-4-one
- 3,5-Diacetyl-2,6-dimethyl-I(3)-piron
- DB-128141
- 19396-77-1
- XFJIXARLDYKCPG-UHFFFAOYSA-N
- DTXSID40337064
- 3,5-Diacetyl-2,6-dimethyl-4H-pyran-4-one #
- Inchi： 1S/C11H12O4/c1-5(12)9-7(3)15-8(4)10(6(2)13)11(9)14/h1-4H3
- InChI Key： XFJIXARLDYKCPG-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C)=O)C(C(C(C)=O)=C1C)=O

Computed Properties

Exact Mass: 208.07356
Monoisotopic Mass: 208.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 60.4Å²

Experimental Properties

PSA: 60.44

4H-Pyran-4-one, 3,5-diacetyl-2,6-dimethyl- Production Method

Production Method 1

108-22-5

19396-77-1

815-68-9

626-53-9

7521-38-2

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Bis(2-chloroethyl) ether ; 3 min, 0 °C; 0 °C → 20 °C; 24 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

Unusual aluminum chloride-assisted conversion of isopropenyl acetate into 3-acetyl- and 3,5-diacetyl-2,6-dimethyl-4H-pyran-4-ones

Novikov, V. L.; et al, Russian Chemical Bulletin, 2010, 59(8), 1600-1604